Cas no 91115-24-1 (1-(3,3-Dimethylcyclohexyl)ethyl methyl carbonate)
91115-24-1 structure
Product name:1-(3,3-Dimethylcyclohexyl)ethyl methyl carbonate
1-(3,3-Dimethylcyclohexyl)ethyl methyl carbonate Chemical and Physical Properties
Names and Identifiers
-
- DTXSID10756985
- 1-(3,3-Dimethylcyclohexyl)ethyl methyl carbonate
- 91115-24-1
-
- Inchi： InChI=1S/C12H22O3/c1-9(15-11(13)14-4)10-6-5-7-12(2,3)8-10/h9-10H,5-8H2,1-4H3
- InChI Key： ANKWRSWTXQJJRE-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 214.15689456g/mol
- Monoisotopic Mass: 214.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 35.5Ų
1-(3,3-Dimethylcyclohexyl)ethyl methyl carbonate Related Literature
-
C. Beato,M. S. Fernández,S. Fermani,M. Reggi,A. Neira-Carrillo,A. Rao,G. Falini,J. L. Arias CrystEngComm, 2015,17, 5953-5961
-
Kevin de Aquino Dias,Leandro Helgueira Andrade Green Chem., 2021,23, 2308-2316
-
Katarzyna Choroba,Anna Maroń,Anna Świtlicka,Agata Szłapa-Kula,Mariola Siwy,Justyna Grzelak,Sebastian Maćkowski,Tomasz Pedzinski,Barbara Machura Dalton Trans., 2021,50, 3943-3958
-
5. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
91115-24-1 (1-(3,3-Dimethylcyclohexyl)ethyl methyl carbonate) Related Products
- 52735-98-5(Benzenamine,4-[2-(2-chloro-4-nitrophenyl)diazenyl]-)
- 2034289-68-2(5-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]-2-oxa-5-azabicyclo[2.2.1]heptane)
- 1609403-96-4(N-(2-chlorobenzyl)-2-(4-methoxyphenyl)ethanamine hydrobromide)
- 1864015-11-1((3-methoxyoxan-4-yl)methanamine hydrochloride)
- 1421530-22-4(2-(4-chlorophenyl)-N-{[5-(furan-2-yl)-1-(2-methoxyethyl)-1H-pyrazol-3-yl]methyl}acetamide)
- 2167461-04-1((2-ethylpiperidin-4-yl)methanamine)
- 2680883-39-8(benzyl N-(5-bromo-6-ethylpyrimidin-4-yl)carbamate)
- 1361688-67-6(3,5-Dichloro-4'-difluoromethyl-3'-trifluoromethyl-biphenyl)
- 2287238-76-8((1S)-1-(1H-1,2,3-triazol-4-yl)ethane-1,2-diol)
- 2171635-85-9(1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoyl-3-methylpiperidine-2-carboxylic acid)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
